![molecular formula C21H16N2O5 B5985031 2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile](/img/structure/B5985031.png)
2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile
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Overview
Description
2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile, also known as DNF-10, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of acrylonitriles and has been found to exhibit promising biological activity.
Mechanism of Action
The mechanism of action of 2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile is not fully understood, but it is believed to involve the formation of stable complexes with amyloid fibrils. This binding may interfere with the aggregation of amyloid proteins, which is a hallmark of neurodegenerative diseases. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its protective effects on neurons.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In addition to its binding to amyloid fibrils, this compound has been shown to inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress in cells. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile is its high selectivity for amyloid fibrils. This property allows for specific labeling and imaging of these structures, which is difficult to achieve with other probes. Additionally, this compound is relatively stable and non-toxic, making it suitable for use in biological systems.
However, there are also some limitations to the use of this compound in lab experiments. One of these is its limited solubility in aqueous solutions, which may require the use of organic solvents. Additionally, this compound has a relatively short fluorescence lifetime, which may limit its use in certain imaging applications.
Future Directions
There are several future directions for research on 2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile. One area of interest is the development of new derivatives with improved properties, such as increased solubility and longer fluorescence lifetimes. Another direction is the use of this compound in the development of new diagnostic and therapeutic approaches for neurodegenerative diseases. Finally, the use of this compound in other biological systems, such as cancer cells, may also be explored.
Synthesis Methods
The synthesis of 2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile involves a multi-step reaction sequence starting with the condensation of 3,4-dimethoxybenzaldehyde and 5-(4-nitrophenyl)-2-furaldehyde in the presence of a base catalyst. The resulting intermediate is then subjected to a Knoevenagel reaction with acrylonitrile to yield the final product. This method has been optimized for high yield and purity, making this compound readily available for research purposes.
Scientific Research Applications
2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylonitrile has been extensively studied for its potential applications in scientific research. One of its most notable uses is as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to amyloid fibrils, which are implicated in a number of neurodegenerative diseases such as Alzheimer's and Parkinson's. This property makes this compound a valuable tool for studying these diseases and developing new diagnostic and therapeutic approaches.
Properties
IUPAC Name |
(Z)-2-(3,4-dimethoxyphenyl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O5/c1-26-20-9-5-15(12-21(20)27-2)16(13-22)11-18-8-10-19(28-18)14-3-6-17(7-4-14)23(24)25/h3-12H,1-2H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISQDGTXWOROQAD-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])/C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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